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For Researchers, Scientists, and Drug Development Professionals

Introduction

Initially identified as a Translationally Controlled Tumor Protein (TCTP), the protein encoded by
the TPT1 gene is a highly conserved, multifunctional protein implicated in a vast array of
fundamental cellular processes. Also known as Fortilin, Histamine-Releasing Factor (HRF), or
p23, TPT1/TCTP is a key player in cell growth, proliferation, apoptosis, and autophagy. Its
dysregulation is frequently associated with tumorigenesis, making it a compelling target for
therapeutic intervention. This technical guide provides a comprehensive overview of the role of
TPTL/TCTP in critical cellular signaling pathways, complete with quantitative data, detailed
experimental protocols, and visual representations of the molecular interactions.

Core Signaling Pathways Involving TPT1/TCTP

TPTL1/TCTP functions as a critical node in several interconnected signaling pathways that
govern cell fate. Its influence is predominantly observed in the regulation of apoptosis, the
MTOR pathway, and its intricate relationship with the tumor suppressor p53.

Regulation of Apoptosis

A primary function of TPT1/TCTP is its potent anti-apoptotic activity, primarily executed through
its interaction with the Bcl-2 family of proteins. TPT1/TCTP directly binds to the anti-apoptotic
proteins Mcl-1 and Bcl-xL, enhancing their stability and preventing the mitochondrial outer
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membrane permeabilization (MOMP) that precedes apoptosis.[1] By sequestering these pro-
survival proteins, TPT1/TCTP effectively inhibits the activation of the intrinsic apoptotic
cascade.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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